1-(2-((4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione

• IUPAC Name: 1-[2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]sulfonylethyl]piperidine-2,6-dione
• InChI: InChI=1S/C18H22N4O5S2/c23-15-4-1-5-16(24)22(15)10-12-29(25,26)21-8-6-13(7-9-21)17-19-20-18(28-17)14-3-2-11-27-14/h2-3,11,13H,1,4-10,12H2
• InChI Key: FAMRHZIDKVWCMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C(=O)C1)CCS(=O)(=O)N2CCC(CC2)C3=NN=C(S3)C4=CC=CO4
• Molecular Formula: C18H22N4O5S2
• Molecular Weight: 438.5 g/mol

Description

1-(2-((4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C18H22N4O5S2 and its molecular weight is 438.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound is involved in the synthesis of various heterocyclic compounds, where its structure plays a crucial role in determining its reactivity and interaction with other molecules. For instance, it's part of research exploring the synthesis of furan and thiadiazole derivatives, showcasing its utility in creating compounds with potential pharmaceutical applications (Halim & Ibrahim, 2021).

• Another study focused on the synthesis and analysis of thiadiazoles, indicating the broader category to which our compound belongs. This research emphasizes the chemical transformation processes essential for generating structurally diverse molecules with potential therapeutic benefits (Peet & Sunder, 1975).

Potential Biological Activities

• The exploration of anticancer properties is a significant area of research for compounds with a similar structure. For example, the synthesis and evaluation of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been studied for their promising anticancer activities. Such research highlights the potential therapeutic applications of these compounds in treating cancer (Rehman et al., 2018).

• Additionally, the chemical structure and properties of the compound have been analyzed through methods like FT-IR spectroscopy and density functional theory (DFT) to understand its vibrational spectral analysis and theoretical chemical shifts. This level of structural analysis aids in elucidating the compound's potential interactions and stability, which are crucial for its application in drug design and development (Halim & Ibrahim, 2021).